3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone

• Molecular Formula: C15H14ClIN2OS
• Molecular Weight: 432.7 g/mol
• IUPAC Name: 2-[(E)-3-chlorobut-2-enyl]sulfanyl-6-iodo-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C15H14ClIN2OS/c1-3-7-19-14(20)12-9-11(17)4-5-13(12)18-15(19)21-8-6-10(2)16/h3-6,9H,1,7-8H2,2H3/b10-6+
• InChI Key: ADUHCLHRRCUIPG-UXBLZVDNSA-N
• Isomeric SMILES: C/C(=C\CSC1=NC2=C(C=C(C=C2)I)C(=O)N1CC=C)/Cl
• SMILES: CC(=CCSC1=NC2=C(C=C(C=C2)I)C(=O)N1CC=C)Cl

Description

3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a derivative of quinazolinone and contains an iodine atom, allyl group, and a sulfanyl group.

Mechanism of Action

The mechanism of action of 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone is not fully understood. However, studies have shown that the compound exhibits its antitumor activity by inhibiting the growth of cancer cells. The compound is believed to interfere with the cell cycle and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone are still being studied. However, studies have shown that the compound exhibits cytotoxic activity against cancer cells and has the potential to be used in the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone in lab experiments include its potential to be used in the development of anticancer drugs and its activity against several other diseases. However, the limitations of using this compound in lab experiments include the lack of a full understanding of its mechanism of action and potential toxicity concerns.

Future Directions

There are several future directions for the research and development of 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone. One of the future directions is to further study the mechanism of action of the compound and identify its molecular targets. Additionally, future studies could focus on optimizing the synthesis method of the compound to improve its yield and purity. Furthermore, the compound could be tested in vivo to determine its efficacy and potential toxicity concerns. Finally, the compound could be further modified to improve its activity against specific diseases.
In conclusion, 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone is a chemical compound that has shown potential in various scientific research fields. The compound has several potential applications in medicinal chemistry, including the development of anticancer drugs. However, further research is needed to fully understand the mechanism of action of the compound and to identify its potential toxicity concerns.

Synthesis Methods

The synthesis of 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone involves the reaction of 2-[(3-chloro-2-butenyl)sulfanyl]-3-iodo-4(3H)-quinazolinone with allyl bromide in the presence of potassium carbonate. The reaction results in the formation of the desired product, which is then purified using chromatography techniques.

Scientific Research Applications

The 3-allyl-2-[(3-chloro-2-butenyl)sulfanyl]-6-iodo-4(3H)-quinazolinone compound has several potential applications in scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. The compound has been shown to exhibit antitumor activity and has the potential to be used in the development of anticancer drugs. Additionally, the compound has also shown activity against several other diseases, including malaria and tuberculosis.